Cas no 1214357-54-6 (2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid)
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid
- 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid
-
- Inchi: 1S/C14H10F3NO2/c15-14(16,17)11-3-4-12(9-2-1-5-18-8-9)10(6-11)7-13(19)20/h1-6,8H,7H2,(H,19,20)
- InChI Key: UXIGKSVYFYKBOY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C2C=NC=CC=2)=C(CC(=O)O)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006681-250mg |
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid |
1214357-54-6 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A013006681-500mg |
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid |
1214357-54-6 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A013006681-1g |
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid |
1214357-54-6 | 97% | 1g |
$1504.90 | 2023-09-04 |
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid
Introduction to 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid (CAS No. 1214357-54-6) and Its Emerging Applications in Chemical Biology and Medicine
2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid, identified by the chemical compound identifier CAS No. 1214357-54-6, is a sophisticated organic molecule that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its intricate aromatic structure featuring a pyridine ring and a trifluoromethyl-substituted phenyl group, exhibits promising potential as a molecular scaffold for the development of novel therapeutic agents. The unique combination of functional groups in its structure imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and biomedical applications.
The structural motif of 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid consists of a central acetic acid moiety linked to a biphenyl derivative. The pyridine ring at the 2-position and the trifluoromethyl group at the 5-position of the phenyl ring contribute to its electronic and steric properties, which are critical for modulating biological activity. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, selectivity, and metabolic stability, thereby improving the pharmacokinetic profile of potential drug candidates.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridin-3-yl and trifluoromethyl substituents in 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid have been particularly studied for their ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions by increasing the electrophilicity of certain aromatic rings, while the pyridine moiety often serves as a hydrogen bond acceptor or participates in π-stacking interactions with biomolecules.
One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research suggests that molecules containing similar structural motifs may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. The acetic acid functionality at one end of the molecule provides a carboxylic acid group that can act as a proton acceptor or participate in covalent modifications, further enhancing its versatility as a pharmacological tool.
The trifluoromethyl group is particularly noteworthy for its impact on both pharmacokinetics and pharmacodynamics. This substituent is known to increase metabolic stability by resisting oxidative degradation, thereby prolonging the half-life of drugs. Additionally, it can enhance lipophilicity, facilitating cellular uptake and membrane penetration. These properties make 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid an attractive candidate for further optimization into a lead compound for treating conditions characterized by chronic inflammation or immune dysregulation.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid. Molecular docking studies have been instrumental in predicting how this compound might interact with target proteins, providing insights into its binding mode and potential side effects. These computational approaches complement experimental efforts by allowing researchers to rapidly evaluate multiple derivatives before synthesizing them in the lab.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include palladium-catalyzed cross-coupling reactions to form the biphenyl core, followed by functional group transformations to introduce the pyridine ring and trifluoromethyl group. Advances in synthetic methodologies have made it possible to produce complex molecules like CAS No. 1214357-54-6 more efficiently, reducing costs and enabling larger-scale investigations.
In clinical settings, compounds with structural similarities to 2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid have shown promise in preclinical trials for treating inflammatory diseases such as rheumatoid arthritis and psoriasis. By modulating key inflammatory mediators, these molecules may offer alternatives or adjuncts to existing therapies. While further research is needed to fully understand their therapeutic potential, early results are encouraging and suggest that this class of compounds could play a significant role in future treatments.
The role of fluorochemicals in medicinal chemistry cannot be overstated, and the incorporation of fluorine atoms into drug candidates has become increasingly prevalent due to their ability to modify physicochemical properties significantly. The presence of multiple fluorine atoms in CAS No. 1214357-54-6, particularly at the trifluoromethyl position, contributes to its unique profile as an inhibitor or modulator of biological pathways. Fluoro-substituted compounds often exhibit improved bioavailability and reduced susceptibility to metabolic degradation compared to their non-fluoro counterparts.
Future directions for research on 2-(2((Pyridin -3 - yl ) -5 ( trif luoro methyl ) phen yl ) ac etic ac id) include exploring its derivatives for enhanced activity or selectivity against specific targets. Additionally, investigating its mechanism of action at a molecular level will provide critical insights into how it interacts with biological systems and how these interactions translate into therapeutic effects. Such studies could pave the way for new treatment strategies across multiple therapeutic areas.
The interdisciplinary nature of modern drug discovery necessitates collaboration between chemists, biologists, pharmacologists, and clinicians to fully realize the potential of compounds like CAS No 1214357 - 54 - 6 . By leveraging advances in synthetic chemistry , computational modeling , and high-throughput screening , researchers can accelerate the development pipeline from laboratory discovery to clinical application . This holistic approach ensures that promising candidates are rigorously evaluated before advancing into human trials , minimizing risks while maximizing therapeutic benefits .
1214357-54-6 (2-(2-(Pyridin-3-yl)-5-(trifluoromethyl)phenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)